Cas no 3115-68-2 (Tetrabutylphosphonium bromide)

Tetrabutylphosphonium bromide (TBPB) is a quaternary phosphonium salt with the chemical formula (C₄H₉)₄P⁺Br⁻. It is widely utilized as a phase-transfer catalyst (PTC) in organic synthesis due to its ability to facilitate reactions between immiscible phases. TBPB exhibits high thermal stability and solubility in both organic and aqueous media, making it effective for nucleophilic substitutions, polymerizations, and other heterogeneous reactions. Its robust cationic structure enhances reaction rates and yields under mild conditions. Additionally, TBPB serves as an ionic liquid precursor and finds applications in material science and electrochemistry. The compound is valued for its reliability, efficiency, and versatility in industrial and laboratory settings.
Tetrabutylphosphonium bromide structure
Tetrabutylphosphonium bromide structure
Product Name:Tetrabutylphosphonium bromide
CAS No:3115-68-2
MF:C16H36BrP
MW:339.334805488586
MDL:MFCD00011853
CID:43830
PubChem ID:24888827
Update Time:2025-10-23

Tetrabutylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

    • Tetrabutylphosphonium bromide
    • Tetra-n-butylphosphonium bromide
    • Tetranbutylphosphoniumbromidewhitextl
    • Bromo(tetrabutyl)phosphorane
    • Phosphonium, tetrabutyl-, bromide
    • px4b
    • Tertabutylphosphoriun bromide
    • tetrabutyl-phosphoniubromide
    • tetrabutylphosphanium,bromide
    • EINECS 221-487-8
    • TBP bromide
    • Phosphonium,tetrabutyl-, bromide (8CI,9CI)
    • Tetrabutylphosphonium bromide (6CI,7CI)
    • Cyphos443W
    • NSC 41942
    • T 1124
    • TBP-BB
    • PX 4B
    • tetra-n--butylphosphonium bromide
    • UNII-2953275L2K
    • TETRA BUTYL PHOSPHONIUM BROMIDE
    • WLN: 4P4&4&4 &E
    • CHEMBL3185844
    • Phosphonium, tetrabutyl-, bromide (1:1)
    • Tetrabutylphosphoniumbromide
    • MFCD00011853
    • NCGC00258255-01
    • A816520
    • Tox21_200701
    • D97390
    • FT-0634675
    • Tetrabutyl phosphonium bromide
    • Q27254381
    • tetrabutylphosphanium;bromide
    • T1124
    • SCHEMBL126636
    • AKOS015833022
    • A820742
    • tetrabutyl-phosphonium bromide
    • RKHXQBLJXBGEKF-UHFFFAOYSA-M
    • J-524847
    • tetra-n-butylphosphoniumbromide
    • NSC-41942
    • NSC41942
    • Tetra- n -butylphosphonium Bromide ( TBPB )
    • DTXSID6047945
    • tetrabutylphosphanium bromide
    • CS-W009414
    • AS-12267
    • 1-(3-methoxypropoxy)butane;Tetra-n-butylphosphonium bromide
    • NS00082114
    • 3115-68-2
    • CAS-3115-68-2
    • Tetrabutylphosphonium bromide, 98%
    • 2953275L2K
    • DTXCID6027921
    • J-018264
    • tetra-n-butyl phosphonium bromide
    • DTXSID0045042
    • DB-047979
    • DTXCID8025042
    • MDL: MFCD00011853
    • Inchi: 1S/C16H36P.BrH/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H/q+1;/p-1
    • InChI Key: RKHXQBLJXBGEKF-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](CCCC)(CCCC)(CCCC)CCCC
    • BRN: 4160474

Computed Properties

  • Exact Mass: 338.17400
  • Monoisotopic Mass: 338.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: White to milky crystalline powder
  • Melting Point: 103.0 to 106.0 deg-C
  • Boiling Point:
  • Flash Point: Fahrenheit: 554 ° f
    Celsius: 290 ° c
  • Water Partition Coefficient: ca 70 g/100 mL
  • Stability/Shelf Life: hygroscopic
  • PSA: 13.59000
  • LogP: 3.20840
  • Solubility: Soluble in methanol, acetone, toluene
  • Sensitiveness: Hygroscopic

Tetrabutylphosphonium bromide Security Information

  • Symbol: GHS05 GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H311,H315,H318,H335
  • Warning Statement: P261,P280,P305+P351+P338,P312
  • Hazardous Material transportation number:UN 3464 6.1/PG 3
  • WGK Germany:1
  • Hazard Category Code: 21/22-36/37/38
  • Safety Instruction: S26-S37/39-S45-S36/37/39-S28A
  • RTECS:TA2417000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22; R24; R36/37/38
  • Packing Group:II
  • Safety Term:6.1
  • Packing Group:II
  • Hazard Level:6.1
  • HazardClass:6.1
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Store at room temperature

Tetrabutylphosphonium bromide Customs Data

  • HS CODE:29310095
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tetrabutylphosphonium bromide Pricemore >>

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Tetrabutylphosphonium bromide Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:3115-68-2)Tetrabutylphosphonium bromide
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(CAS:3115-68-2)Tetrabutylphosphonium bromide
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Additional information on Tetrabutylphosphonium bromide

Tetrabutylphosphonium bromide (CAS No. 3115-68-2): A Versatile Compound in Modern Chemical and Pharmaceutical Applications

Tetrabutylphosphonium bromide, with the chemical formula (C16H36BrP), is a quaternary ammonium salt that has garnered significant attention in the fields of organic synthesis, catalysis, and pharmaceutical research due to its unique structural and electronic properties. Its CAS number, 3115-68-2, serves as a key identifier in scientific literature and industrial applications, underscoring its importance in various chemical processes. This compound, characterized by its bulky butyl groups and a bromide counterion, exhibits remarkable solubility in both polar and nonpolar solvents, making it an invaluable reagent in multiple domains.

The utility of Tetrabutylphosphonium bromide stems from its ability to act as a phase-transfer catalyst, facilitating reactions that would otherwise be difficult to achieve in homogeneous systems. This property has been exploited in the synthesis of complex organic molecules, where it helps to enhance reaction rates and yields. Moreover, its role as a stabilizer in certain organic reactions has made it indispensable in the production of fine chemicals and pharmaceutical intermediates.

In recent years, research has highlighted the compound's potential in pharmaceutical applications. Its ability to form stable complexes with various bioactive molecules has opened new avenues for drug delivery systems. For instance, studies have demonstrated its effectiveness in encapsulating hydrophobic drugs within liposomes, improving their bioavailability and therapeutic efficacy. The interaction between Tetrabutylphosphonium bromide and biomolecules has also been explored for the development of novel antiviral and anticancer agents.

The compound's significance extends beyond pharmaceuticals into the realm of materials science. Researchers have leveraged its properties to develop novel electrolytes for use in rechargeable batteries. The high ionic conductivity and stability of Tetrabutylphosphonium bromide make it an excellent candidate for enhancing the performance of lithium-ion and other types of batteries. Additionally, its application as a flame retardant has been investigated due to its ability to form a protective layer on surfaces, reducing flammability.

Recent advancements in green chemistry have also seen the adoption of Tetrabutylphosphonium bromide as a sustainable alternative in various industrial processes. Its use in catalytic systems has reduced the need for harsher reagents, thereby minimizing environmental impact. Furthermore, its role in biocatalysis has been explored, where it aids in the efficient conversion of renewable resources into valuable chemicals.

The synthesis of Tetrabutylphosphonium bromide typically involves the reaction of phosphorus tribromide with butyl lithium or Grignard reagents under controlled conditions. This process highlights the compound's versatility as a building block in organic synthesis. The ease with which it can be prepared and its stability under various conditions make it a preferred choice for researchers seeking reliable reagents for their experiments.

In conclusion, Tetrabutylphosphonium bromide (CAS No. 3115-68-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique properties have positioned it as a cornerstone in modern chemical research, driving innovation in pharmaceuticals, materials science, and green chemistry. As research continues to uncover new uses for this compound, its importance is set to grow even further.

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Jiangsu Xinsu New Materials Co., Ltd
(CAS:3115-68-2)
SFD2161
Purity:99%
Quantity:25KG,200KG,1000KG
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3115-68-2)Tetrabutylphosphonium bromide
LE1313;LE27100417
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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